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molecular formula C11H10Cl2O4 B8710579 Ethyl (3,5-dichloro-4-formylphenoxy)acetate CAS No. 616195-98-3

Ethyl (3,5-dichloro-4-formylphenoxy)acetate

Cat. No. B8710579
CAS RN: 616195-98-3
M. Wt: 277.10 g/mol
InChI Key: XBLZDOPRPIVIGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07144889B2

Procedure details

A mixture of 2.87 g (15 mmol) A1, 2.76 g (16.5 mmol) ethyl bromoacetate and 2.90 g (21 mmol) potassium carbonate in 50 ml dry acetone were stirred for 3 h at 60° C. After filtration and removal of the solvent the residue was purified by column chromatography on Silica (ethyl acetate/methanol 100:2). Yield: 3.5.5 g (86 %) A2, colorless solid.
Name
A1
Quantity
2.87 g
Type
reactant
Reaction Step One
Name
ethyl bromoacetate
Quantity
2.76 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
2.9 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
50 mL
Type
solvent
Reaction Step One
Name
ethyl (3,5-dichloro-4-formylphenoxy)acetate

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:9]=[C:8]([OH:10])[CH:7]=[C:6]([Cl:11])[C:3]=1[CH:4]=[O:5].Br[CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15].C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[Cl:1][C:2]1[CH:9]=[C:8]([CH:7]=[C:6]([Cl:11])[C:3]=1[CH:4]=[O:5])[O:10][CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15] |f:2.3.4|

Inputs

Step One
Name
A1
Quantity
2.87 g
Type
reactant
Smiles
ClC1=C(C=O)C(=CC(=C1)O)Cl
Name
ethyl bromoacetate
Quantity
2.76 g
Type
reactant
Smiles
BrCC(=O)OCC
Name
potassium carbonate
Quantity
2.9 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
acetone
Quantity
50 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
were stirred for 3 h at 60° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
After filtration and removal of the solvent the residue
CUSTOM
Type
CUSTOM
Details
was purified by column chromatography on Silica (ethyl acetate/methanol 100:2)

Outcomes

Product
Details
Reaction Time
 3 h
Name
ethyl (3,5-dichloro-4-formylphenoxy)acetate
Type
Smiles
ClC=1C=C(OCC(=O)OCC)C=C(C1C=O)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.